molecular formula C25H27ClN2O B5085082 1-(diphenylmethyl)-4-(phenylacetyl)piperazine hydrochloride

1-(diphenylmethyl)-4-(phenylacetyl)piperazine hydrochloride

Cat. No. B5085082
M. Wt: 406.9 g/mol
InChI Key: AOJCHNYUFBMYBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(diphenylmethyl)-4-(phenylacetyl)piperazine hydrochloride, commonly known as DPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPP belongs to the class of piperazine derivatives and has been studied for its pharmacological properties, including its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of DPP is not fully understood, but it is believed to work by modulating the levels of certain neurotransmitters in the brain, including serotonin and dopamine. DPP has been shown to increase the levels of these neurotransmitters, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
DPP has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to decrease the levels of stress hormones, such as cortisol, and increase the levels of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF). These effects may contribute to its potential therapeutic benefits in depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPP in laboratory experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, DPP has been shown to have low toxicity in preclinical studies, making it a safer option for research purposes. However, one limitation of using DPP in laboratory experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on DPP. One area of interest is in the development of new drugs based on the structure of DPP for the treatment of depression and anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action of DPP and its potential therapeutic benefits in other medical conditions. Finally, more research is needed to explore the safety and efficacy of DPP in clinical trials.
In conclusion, DPP is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action and physiological effects have been studied extensively, and it has shown promise in the treatment of depression and anxiety disorders. While there are some limitations to using DPP in laboratory experiments, its relatively simple synthesis method and low toxicity make it a promising candidate for further research.

Synthesis Methods

The synthesis of DPP involves the reaction of benzhydryl chloride with phenylacetyl piperazine in the presence of hydrochloric acid. The resulting product is then purified through recrystallization to obtain the pure form of DPP. This method has been widely used in the laboratory to produce DPP for research purposes.

Scientific Research Applications

DPP has been studied extensively for its potential therapeutic applications in various medical conditions. One of the most promising areas of research is in the treatment of depression and anxiety disorders. DPP has been shown to have anxiolytic and antidepressant effects in preclinical studies, making it a potential candidate for the development of new drugs.

properties

IUPAC Name

1-(4-benzhydrylpiperazin-1-yl)-2-phenylethanone;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N2O.ClH/c28-24(20-21-10-4-1-5-11-21)26-16-18-27(19-17-26)25(22-12-6-2-7-13-22)23-14-8-3-9-15-23;/h1-15,25H,16-20H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOJCHNYUFBMYBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CC4=CC=CC=C4.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(Diphenylmethyl)-4-(phenylacetyl)piperazine hydrochloride

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